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An In-depth Technical Guide to 4-Chlorophenyl
Chloroformate
Introduction
4-Chlorophenyl chloroformate, also known by its synonyms p-Chlorophenyl chloroformate

and 4-Chlorophenyl carbonochloridate, is a highly versatile chemical intermediate with

significant applications in organic synthesis.[1][2][3] With the CAS number 7693-45-0, this

compound is particularly valued for its role as a precursor in the manufacturing of

pharmaceuticals, pesticides, and agrochemicals.[1][2] Its utility stems from the reactive

chlorocarbonate functional group, which allows for the introduction of the p-

chlorophenoxycarbonyl moiety into various molecules, often enhancing their biological activity.

[1] This guide provides a comprehensive overview of its chemical properties, structure,

reactivity, and common experimental applications.

Chemical Structure
The molecular structure of 4-Chlorophenyl chloroformate consists of a benzene ring

substituted with a chlorine atom and a chloroformate group (-O-C(O)-Cl) at the para (1,4)

positions. The presence of the electron-withdrawing chlorine atom on the phenyl ring and the

highly reactive chloroformate group defines its chemical behavior.

Molecular Formula: C₇H₄Cl₂O₂[4][5][6]
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Canonical SMILES: C1=CC(=CC=C1OC(=O)Cl)Cl[7]

InChI Key: RYWGPCLTVXMMHO-UHFFFAOYSA-N[5]

Physicochemical Properties
The physical and chemical properties of 4-Chlorophenyl chloroformate are summarized in

the table below. It is a colorless to pale yellow liquid with a pungent odor.[1][4] It is important to

note that the compound is unstable in humid environments due to hydrolysis.[4]

Property Value Source(s)

Molecular Weight 191.01 g/mol [5][6]

Appearance
Clear, colorless to pale yellow

liquid
[1][4]

Melting Point -3.3 °C [1]

Boiling Point 100-102 °C at 12 mmHg [2][4][8]

132-133 °C [4]

Density 1.365 g/mL at 25 °C [2][4][8]

Solubility

Soluble in organic solvents

(e.g., acetone,

dichloromethane); insoluble in

water.

[1][8]

Refractive Index (n20/D) 1.533 [2][4][8]

Flash Point 103 °C (217.4 °F) - closed cup

CAS Number 7693-45-0 [1][4][5][6][8]

Reactivity and Applications
4-Chlorophenyl chloroformate is a key reagent in organic synthesis, primarily utilized as an

acylating agent.[1] Its reactivity is centered on the chloroformate group, which readily reacts

with nucleophiles such as alcohols, amines, and thiols.
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Protecting Group: It serves as an effective protecting group for amino and hydroxyl functional

groups.[4]

Synthesis of Carbonates and Carbamates: Its reaction with alcohols and amines yields

carbonates and carbamates, respectively. These reactions are fundamental in the synthesis

of various organic compounds.

Peptide Synthesis: The compound is employed as a coupling reagent in the formation of

peptide linkages.[1]

Intermediate for Agrochemicals and Pharmaceuticals: It is a crucial intermediate in the

synthesis of pesticides and various pharmaceutical compounds.[1][2] For instance, it has

been used in the preparation of N-hydroxy-N-methylcarbamate 4-chlorophenyl ester.[8]

The compound is unstable at room temperature and will hydrolyze in the presence of moisture.

[4] This reactivity necessitates handling under anhydrous conditions.

Experimental Protocols
While specific, detailed experimental protocols are proprietary and vary by application, a

general procedure for its use as a coupling agent can be outlined. The synthesis of 4-
Chlorophenyl chloroformate itself is typically achieved by the reaction of 4-chlorophenol with

phosgene or a phosgene equivalent like triphosgene.

General Procedure for Acylation of a Nucleophile (e.g.,
an amine)
This protocol describes a general method for the formation of a carbamate using 4-
Chlorophenyl chloroformate.

Reaction Setup: A solution of the amine and a non-nucleophilic base (e.g., triethylamine or

pyridine, typically 1.1 to 1.5 equivalents) is prepared in an anhydrous aprotic solvent (e.g.,

dichloromethane, tetrahydrofuran, or ethyl acetate) under an inert atmosphere (e.g., nitrogen

or argon). The reaction vessel is cooled in an ice bath (0 °C).

Reagent Addition: 4-Chlorophenyl chloroformate (typically 1.0 to 1.2 equivalents) is

dissolved in the same anhydrous solvent and added dropwise to the cooled amine solution
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with vigorous stirring.

Reaction Monitoring: The reaction progress is monitored by a suitable technique, such as

Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC),

until the starting material is consumed. Reactions are often complete within 1-4 hours.

Work-up: Upon completion, the reaction mixture is typically washed sequentially with a dilute

acid (e.g., 1M HCl) to remove the base, water, and brine. The organic layer is then dried over

an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent is removed

under reduced pressure.

Purification: The resulting crude product (a 4-chlorophenyl carbamate) can be purified by

standard techniques such as recrystallization or column chromatography on silica gel.

Synthesis Pathway Visualization
The following diagram illustrates the logical synthesis pathway for 4-Chlorophenyl
chloroformate from 4-chlorophenol and phosgene.
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Caption: Synthesis of 4-Chlorophenyl chloroformate.

Safety Information
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4-Chlorophenyl chloroformate is a toxic and corrosive chemical that must be handled with

extreme care in a well-ventilated fume hood, using appropriate personal protective equipment.

[9] It is toxic if swallowed, in contact with skin, or if inhaled, and causes severe skin burns and

eye damage.[6][9]

Hazard Class GHS Hazard Statement

Acute Toxicity, Oral (Category 3) H301: Toxic if swallowed[6]

Acute Toxicity, Dermal (Category 3) H311: Toxic in contact with skin[6][9]

Acute Toxicity, Inhalation (Category 3) H331: Toxic if inhaled[6][9]

Skin Corrosion (Category 1B)
H314: Causes severe skin burns and eye

damage[6][9]

Serious Eye Damage (Category 1) H318: Causes serious eye damage[6]

Precautionary Measures:

P261: Avoid breathing mist or vapors.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[9]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor.[9]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/shower.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P403 + P233: Store in a well-ventilated place. Keep container tightly closed.

Always refer to the latest Safety Data Sheet (SDS) for complete and up-to-date safety

information before handling this chemical.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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